12-O-acetyl-16-O-methylhyrtiolide

• Molecular Formula: C28H42O6
• Molecular Weight: 474.6 g/mol
• IUPAC Name: [(1R,4R,5aS,5bR,7aS,11aS,11bR,13R,13aS)-1-hydroxy-4-methoxy-5b,8,8,11a,13a-pentamethyl-3-oxo-4,5,5a,6,7,7a,9,10,11,11b,12,13-dodecahydro-1H-phenanthro[2,1-e][2]benzofuran-13-yl] acetate
• InChI: InChI=1S/C28H42O6/c1-15(29)33-20-14-18-26(4)11-8-10-25(2,3)17(26)9-12-27(18,5)19-13-16(32-7)21-22(28(19,20)6)24(31)34-23(21)30/h16-20,24,31H,8-14H2,1-7H3/t16-,17+,18-,19+,20-,24-,26+,27-,28-/m1/s1
• InChI Key: AAGQILLTUBPRPF-VCZKCASYSA-N
• Isomeric SMILES: CC(=O)O[C@@H]1C[C@@H]2[C@]3(CCCC([C@@H]3CC[C@]2([C@H]4[C@]1(C5=C([C@@H](C4)OC)C(=O)O[C@H]5O)C)C)(C)C)C
• Canonical SMILES: CC(=O)OC1CC2C3(CCCC(C3CCC2(C4C1(C5=C(C(C4)OC)C(=O)OC5O)C)C)(C)C)C
• synonyms: 12-O-acetyl-16-O-methylhyrtiolide

Description

12-O-acetyl-16-O-methylhyrtiolide is a scalarane sesterterpenoid isolated from the sponge, Hyattella species. It has a role as a metabolite. It is a scalarane sesterterpenoid, a gamma-lactone, an acetate ester and an organic heteropentacyclic compound.

Scientific Research Applications

• Chemical Structure and Synthesis :

  • A study by Qiu et al. (2004) identified 12-O-acetyl-16-O-methylhyrtiolide as one of the new sesterterpenes isolated from the marine sponge Hyrtios erectus. This discovery adds to the understanding of the diverse chemical structures found in marine organisms and their potential applications in various fields, such as pharmaceuticals and biotechnology. The structure of this compound was elucidated through extensive spectroscopic analysis, including NMR and mass spectrometry (Qiu et al., 2004).

• Potential Biological Activities :

  • While the specific biological activities of 12-O-acetyl-16-O-methylhyrtiolide have not been detailed in the available literature, research on similar compounds provides insights into potential areas of application. For instance, studies on various sesterterpenes have shown a range of biological activities, including anti-inflammatory and antitumor effects, which might be relevant to 12-O-acetyl-16-O-methylhyrtiolide as well (Kaminaga et al., 1996).

• Chemical Processes and Reactions :

  • The research by Rohan et al. (1998) on the acetylation process using HBEA zeolite as a catalyst highlights the complex nature of acetylation reactions. This study could provide a foundation for understanding the synthesis and modifications of compounds like 12-O-acetyl-16-O-methylhyrtiolide. The study explored the deactivation of the catalyst in the acetylation process, offering insights into the challenges and mechanisms involved in such chemical reactions (Rohan et al., 1998).

• Methodological Advances in Chemical Biology :

  • Yang et al. (2016) described a method for site-specific modifications in proteins, which could be relevant for the functionalization of 12-O-acetyl-16-O-methylhyrtiolide. This approach, involving radical chemistry and metal ions for chemoselective carbon-carbon bond formation, can potentially be applied to modify and study the properties of sesterterpenes like 12-O-acetyl-16-O-methylhyrtiolide (Yang et al., 2016).